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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

with Diode-Array Detection (HPLC-DAD) method for the accurate quantification of

pentoxyverine citrate in pharmaceutical formulations. The described method is stability-

indicating, capable of separating pentoxyverine citrate from its degradation products. This

protocol is intended for researchers, scientists, and professionals in drug development and

quality control.

Introduction
Pentoxyverine citrate is a non-opioid antitussive agent used for the symptomatic relief of non-

productive cough. Accurate and reliable analytical methods are crucial for its quantification in

dosage forms to ensure product quality and stability. This document provides a detailed

experimental protocol for a stability-indicating HPLC-DAD method, adapted from established

and validated procedures.[1][2][3]

Experimental
HPLC System: An HPLC system equipped with a gradient pump, autosampler, column oven,

and a Diode-Array Detector (DAD).

Column: Waters Symmetry C8 (3.9 × 150 mm, 5 µm) or equivalent.[1][2][3]
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Reagents:

Acetonitrile (HPLC grade)

Phosphoric acid (analytical grade)

Water (HPLC grade)

Pentoxyverine citrate reference standard

A summary of the chromatographic conditions is presented in Table 1.

Table 1: HPLC-DAD Chromatographic Conditions

Parameter Condition

Column
Waters Symmetry C8 (3.9 × 150 mm, 5 µm)[1]

[2]

Mobile Phase
A: 0.025 M Phosphoric acid in WaterB:

Acetonitrile[1][2]

Gradient Elution
0-10 min: 10% to 60% B10-15 min: Hold at 60%

B[1][2]

Flow Rate 1.0 mL/min[1][2]

Injection Volume 20 µL[1]

Column Temperature Ambient

Detection Wavelength 210 nm[1][2]

Run Time
15 minutes (plus 3 minutes for re-equilibration)

[1]

Expected Retention Time Approximately 7.03 min[1][2]
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Stock Standard Solution (1 mg/mL): Accurately weigh and dissolve 25 mg of pentoxyverine
citrate reference standard in 25 mL of mobile phase (initial conditions) to obtain a stock

solution.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations in the range of 10-150 µg/mL.

[1][2][3]

Accurately transfer a volume of syrup equivalent to 10 mg of pentoxyverine citrate into a

100 mL volumetric flask.

Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure

complete dissolution.

Make up the volume to 100 mL with the mobile phase and mix thoroughly.

Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

The method was validated according to ICH guidelines, and the key performance

characteristics are summarized in Table 2.

Table 2: Summary of Method Validation Parameters

Parameter Result

Linearity Range 10–150 µg/mL[1][2]

Correlation Coefficient (r²) > 0.9998[1][2]

Accuracy (Recovery) 97.7% - 101.5%[1]

Precision (%RSD) < 2%

Limit of Detection (LOD) 3.79 x 10⁻² µg/mL[4][5]

Limit of Quantification (LOQ) 12.62 x 10⁻² µg/mL[4][5]

Specificity

The method is specific and stability-indicating,

as it resolves the drug from its forced

degradation products.[1][2]
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Experimental Workflow
The overall workflow for the quantification of pentoxyverine citrate is depicted in the following

diagram.
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Caption: HPLC-DAD experimental workflow for pentoxyverine citrate quantification.
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Results and Discussion
The described HPLC-DAD method provides excellent linearity, accuracy, and precision for the

quantification of pentoxyverine citrate. The use of a C8 column with a gradient elution of

phosphoric acid and acetonitrile allows for a good peak shape and a reasonable retention time

of approximately 7.03 minutes.[1][2] The detection wavelength of 210 nm was found to be

suitable for the analysis of pentoxyverine citrate, which is a weak UV-absorbing compound.[1]

The stability-indicating nature of the assay was confirmed through forced degradation studies,

which showed that the method can effectively separate the parent drug from its degradation

products.[1][2]

Conclusion
The HPLC-DAD method detailed in this application note is a reliable and robust procedure for

the routine quality control analysis and stability testing of pentoxyverine citrate in

pharmaceutical formulations. The method is specific, accurate, precise, and linear over a wide

concentration range.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1668349#hplc-dad-method-for-
pentoxyverine-citrate-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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